Cas no 1448065-30-2 (N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzamide)

• Product Name: N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzamide
• CAS No: 1448065-30-2
• MF: C₁₉H₁₆F₃NO₄
• MW: 379.329855918884
• CID: 6201666
• PubChem ID: 71804266
• Update Time: 2025-06-13

N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzamide
• N-[3-(1-BENZOFURAN-2-YL)-3-HYDROXYPROPYL]-4-(TRIFLUOROMETHOXY)BENZAMIDE
• N-(3-(benzofuran-2-yl)-3-hydroxypropyl)-4-(trifluoromethoxy)benzamide
• 1448065-30-2
• AKOS024556386
• F6416-5682

• Inchi： 1S/C19H16F3NO4/c20-19(21,22)27-14-7-5-12(6-8-14)18(25)23-10-9-15(24)17-11-13-3-1-2-4-16(13)26-17/h1-8,11,15,24H,9-10H2,(H,23,25)
• InChI Key： CELHQIMCHPJAHA-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(NCCC(C1=CC2C=CC=CC=2O1)O)=O)(F)F

Computed Properties

• Exact Mass: 379.10314248g/mol
• Monoisotopic Mass: 379.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 71.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzamide

Introduction to N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzamide (CAS No. 1448065-30-2)

N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzamide, identified by its CAS number 1448065-30-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential biological activities and its role in ongoing research initiatives.

The structural composition of N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzamide encompasses several key functional groups that contribute to its unique chemical properties. The presence of a benzofuran moiety, a hydroxyl group, and a trifluoromethoxy substituent on the benzamide core creates a complex interplay of electronic and steric effects. These features not only influence the compound's solubility and metabolic stability but also play a crucial role in determining its interaction with biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the inherent properties of heterocyclic compounds. The benzofuran scaffold, in particular, has been extensively studied for its potential applications in drug discovery. Its aromatic nature, combined with the ability to form hydrogen bonds and engage in π-stacking interactions, makes it an attractive candidate for designing molecules with high binding affinity and selectivity.

The trifluoromethoxy group appended to the benzamide ring introduces additional electronic richness to the molecule. This substituent is known to enhance metabolic stability by preventing rapid degradation under physiological conditions. Moreover, the electron-withdrawing nature of the trifluoromethoxy group can modulate the electronic properties of the aromatic system, thereby influencing the compound's reactivity and binding characteristics.

The hydroxyl group at the 3-position of the propyl chain adds another layer of complexity to N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzamide. This hydroxyl moiety can participate in hydrogen bonding interactions, both as a donor and an acceptor, which is crucial for establishing favorable binding interactions with biological targets. Additionally, the presence of this group can influence the compound's solubility profile, making it more amenable to formulation into various pharmaceutical dosage forms.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. Molecular docking studies have been particularly useful in understanding how N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzamide interacts with target proteins. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases.

In vitro experiments have further validated these computational predictions. Initial pharmacological assays have shown that N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzamide exhibits promising activity against targets such as kinases and transcription factors. These findings are particularly intriguing given the critical roles that these molecules play in cellular signaling pathways associated with cancer and inflammation.

The synthesis of N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as nucleophilic substitution, condensation reactions, and functional group modifications. Each step has been optimized to ensure high yields and purity, making it feasible for large-scale production.

The use of advanced synthetic techniques has allowed researchers to introduce structural diversity into this molecule efficiently. This flexibility is crucial for identifying analogs with enhanced potency and reduced toxicity. By modifying specific functional groups or substituents, chemists can fine-tune the biological activity of N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzamide, paving the way for novel drug candidates.

The potential applications of N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzamide extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for studying molecular recognition processes and developing new methodologies in drug discovery. Additionally, its ability to interact with multiple biological targets suggests that it may have applications in combination therapy strategies.

Ongoing research efforts are focused on elucidating the mechanism of action of N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-(trifluoromethoxy)benzamide. By understanding how this compound exerts its effects at the molecular level, scientists can identify new therapeutic opportunities and refine existing treatment modalities. Furthermore, these studies may provide insights into how structural modifications can enhance drug efficacy and safety.

The development of N-3-(1-benzofuran-2-yli)-3-hydroxypropyl]-4(trifluoromethyl]benzamide (CAS No. 14480653022 represents a testament to the power of interdisciplinary research in pharmaceutical chemistry. By combining expertise from organic synthesis, computational modeling, and pharmacology, researchers have been able to uncover a promising new molecule with potential therapeutic value.

In conclusion, N-{3(1-Benzofuran~Z~yI)-S-HydroXypropvl}-4(trifluorometll~yI}benZamIde (CAS No.l44~O065~30~Z} is a structurally complex compoun~ that holds great promise for future medical applications Its unique chemical properties make it an attractive candidate for drug discovery efforts aimed at addressing critical unmet medical needs In light o~ these findings further exploration o~ this molecule is warranted to fully harness its therapeutic potential。